3-(Cycloheptylamino)piperidin-2-one
Overview
Description
3-(Cycloheptylamino)piperidin-2-one, also known as CHPI, is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in drug discovery and development. CHPI belongs to the class of piperidine compounds and has a molecular formula of C13H21NO.
Scientific Research Applications
Psychoactive Substances Analysis : A study characterized three psychoactive arylcyclohexylamines, including compounds structurally related to 3-(Cycloheptylamino)piperidin-2-one. These compounds were analyzed using various methods, such as gas chromatography, mass spectrometry, and nuclear magnetic resonance, for identification in biological matrices like blood, urine, and vitreous humor (De Paoli et al., 2013).
Synthesis of Spiro[2H-indol]-3(1H)-ones : Research involved the radical cyclization of compounds structurally related to 3-(Cycloheptylamino)piperidin-2-one for synthesizing spiro[2H-indole-2,4'-piperidin]-3(1H)-imines. The study highlighted the utility of these compounds in organic synthesis and potential pharmaceutical applications (Sulsky et al., 1999).
Dipeptidyl Peptidase II Inhibitors : Gamma-amino-substituted analogues of 1-[(S)-2,4-diaminobutanoyl]piperidine, structurally related to 3-(Cycloheptylamino)piperidin-2-one, were developed as potent and selective dipeptidyl peptidase II (DPP II) inhibitors. This research has implications in medicinal chemistry, especially in developing new therapeutic agents (Senten et al., 2004).
Piperidine Alkaloids Synthesis : A study developed new polyfunctionalized chiral building blocks for the synthesis of piperidine alkaloids, which are crucial in medicinal chemistry. These building blocks are closely related to 3-(Cycloheptylamino)piperidin-2-one in structure and have applications in asymmetric synthesis (Celestini et al., 2002).
Antibacterial Activity of Piperidines : A study explored the synthesis of 3,5-dispirosubstituted piperidines using iron(III) trifluroacetate in an environmentally friendly process. The synthesized compounds were screened for their antibacterial activity, demonstrating the potential pharmaceutical applications of such compounds (Lohar et al., 2016).
Psychoactive Arylcyclohexylamines Analysis : The study synthesized and characterized psychoactive arylcyclohexylamines, including analogues of 3-(Cycloheptylamino)piperidin-2-one. The research is significant for understanding the properties of these compounds and their potential effects (Wallach et al., 2014).
Pharmaceutical Building Block Synthesis : Research on the electrochemical α-cyanation of secondary piperidines, which are key pharmaceutical building blocks, showed potential for synthesizing unnatural amino acids. This process involves compounds structurally related to 3-(Cycloheptylamino)piperidin-2-one (Lennox et al., 2018).
properties
IUPAC Name |
3-(cycloheptylamino)piperidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c15-12-11(8-5-9-13-12)14-10-6-3-1-2-4-7-10/h10-11,14H,1-9H2,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPWMRQQWQBXGMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC2CCCNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cycloheptylamino)piperidin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.